Cas no 114379-99-6 (Benzoic acid,3-isothiocyanato-4-methyl-)
114379-99-6 structure
Product Name:Benzoic acid,3-isothiocyanato-4-methyl-
CAS No:114379-99-6
MF:C9H7NO2S
MW:193.222380876541
CID:132357
PubChem ID:15396781
Update Time:2025-04-19
Benzoic acid,3-isothiocyanato-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-isothiocyanato-4-methyl-
- 3-isothiocyanato-4-methylbenzoic acid
- Benzoic acid,3-isothiocyanato-4-methyl-(9CI)
- Benzoicacid,3-isothiocyanato-4-methyl-
- Benzoic acid, 3-isothiocyanato-4-methyl- (9CI)
- SCHEMBL3399259
- AKOS006279183
- 114379-99-6
- LPODZMBNYZGYRV-UHFFFAOYSA-N
-
- Inchi: 1S/C9H7NO2S/c1-6-2-3-7(9(11)12)4-8(6)10-5-13/h2-4H,1H3,(H,11,12)
- InChI Key: LPODZMBNYZGYRV-UHFFFAOYSA-N
- SMILES: S=C=NC1C=C(C(=O)O)C=CC=1C
Computed Properties
- Exact Mass: 193.02000
- Monoisotopic Mass: 193.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 81.8Ų
Experimental Properties
- PSA: 81.75000
- LogP: 2.42750
Benzoic acid,3-isothiocyanato-4-methyl- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
114379-99-6 (Benzoic acid,3-isothiocyanato-4-methyl-) Related Products
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